2-Furanethanamine, 5-phenyl-

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 2-(5-phenylfuran-2-yl)ethanamine
• InChI: InChI=1S/C12H13NO/c13-9-8-11-6-7-12(14-11)10-4-2-1-3-5-10/h1-7H,8-9,13H2
• InChI Key: ULAFOEDWEQDIDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(O2)CCN

Description

2-Furanethanamine, 5-phenyl- is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Furanethanamine, 5-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Furanethanamine, 5-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Cool lithium aluminum hydride (21 mL, 1.0 M solution in ether) to 0° C. and add 2-(2-nitrovinyl)-5-phenylfuran (760 mg, 3.53 mmol in 5 mL of ether). Stir reaction to room temperature for 15 hours. Re-cool reaction to 0° C. and quench with 0.80 mL of water, followed by 0.80 mL 1M sodium hydroxide and 0.80 mL of water (×3). Dilute reaction with additional tetrahydrofuran and stir at room temperature for 2 hours. Filter and dry over sodium sulfate and filter again. Concentrate and perform flash column chromatography (methylene chloride, MeOH, NH4OH) to give 134 mg (20% yield) of the title compound as a brown oil. MH+ 188.0.